Cas no 569-10-8 (9,10-Anthracenedione, 1,6-dihydroxy-)

569-10-8 structure
Product name:9,10-Anthracenedione, 1,6-dihydroxy-
9,10-Anthracenedione, 1,6-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione, 1,6-dihydroxy-
- 1,6-DIHYDROXY-ANTHRAQUINONE
- 1,6-dihydroxy-9,10-anthracenedione
- 1,6-Dihydroxy-9,10-anthraquinone
- 1,6-Dihydroxy-anthrachinon
- 3,8-dihydroxy anthraquinone
- 1,6-DIHYDROXYANTHRACENE-9,10-DIONE
- SCHEMBL2770797
- 1,6-dihydroxyanthra-9,10-quinone
- 1,6-dihydroxy-anthracene-9,10-dione
- 1,6-dihydroxyanthraquinone
- 569-10-8
-
- Inchi: InChI=1S/C14H8O4/c15-7-4-5-8-10(6-7)13(17)9-2-1-3-11(16)12(9)14(8)18/h1-6,15-16H
- InChI Key: YGSFPSZUXJSSLF-UHFFFAOYSA-N
- SMILES: OC1C2=C(C(=O)C3C(C2=O)=CC=C(O)C=3)C=CC=1
Computed Properties
- Exact Mass: 240.04200
- Monoisotopic Mass: 240.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6Ų
- XLogP3: 3.2
Experimental Properties
- PSA: 74.60000
- LogP: 1.87320
9,10-Anthracenedione, 1,6-dihydroxy- Related Literature
-
Salma Tabassum,Qinhong Ji,Sufia Hena,Chunfeng Chu,Guangxin Yu,Zhenjia Zhang RSC Adv. 2015 5 58334
-
3. Oxoaryls of rhenium-(V) and -(VI) and osmium(VI). X-Ray crystal structures of dimesityldioxorhenium(VI), tetramesityloxorhenium(VI), and dimesityldioxoosmium(VI)Pericles Stravropoulos,Peter G. Edwards,Torsten Behling,Geoffrey Wilkinson,Majid Motevalli,Michael B. Hursthouse J. Chem. Soc. Dalton Trans. 1987 169
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